Cas no 2877763-24-9 (4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine)

• Product Name: 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine
• CAS No: 2877763-24-9
• MF: C₁₆H₂₆N₄O
• MW: 290.403843402863
• CID: 5318888
• PubChem ID: 165432525
• Update Time: 2025-07-21

4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-2803
• 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine
• 2877763-24-9
• AKOS040874178
• 4-[4-(Cyclohexylmethyl)-1-piperazinyl]-6-methoxypyrimidine

• Inchi： 1S/C16H26N4O/c1-21-16-11-15(17-13-18-16)20-9-7-19(8-10-20)12-14-5-3-2-4-6-14/h11,13-14H,2-10,12H2,1H3
• InChI Key： RYHCGPSJUDRVRD-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(N2CCN(CC3CCCCC3)CC2)=N1

Computed Properties

• Exact Mass: 290.21066147g/mol
• Monoisotopic Mass: 290.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.1±45.0 °C(Predicted)
• pka: 7.98±0.10(Predicted)

Additional information on 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine

Recent Advances in the Study of 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine (CAS: 2877763-24-9)

The compound 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine (CAS: 2877763-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine, which contribute to its ability to interact with specific biological targets. The compound's piperazine and pyrimidine moieties are particularly noteworthy, as they are known to play critical roles in modulating protein-protein interactions and enzyme inhibition. Researchers have employed advanced computational modeling techniques to predict the binding affinity of this compound with various target proteins, suggesting its potential in treating diseases such as cancer and neurodegenerative disorders.

In vitro and in vivo studies have demonstrated promising results regarding the compound's pharmacokinetic properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Additionally, the compound has shown selective inhibition of certain kinases, which are often implicated in tumor growth and progression.

Despite these encouraging findings, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Current research efforts are focused on structural modifications to enhance its selectivity and reduce off-target interactions. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-[4-(cyclohexylmethyl)piperazin-1-yl]-6-methoxypyrimidine represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanism of action and therapeutic potential will be crucial for advancing its application in medicine. This brief underscores the importance of interdisciplinary collaboration in bridging the gap between chemical discovery and clinical implementation.